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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621 Get Quote

Introduction

Tetradecylamine, also known as Myristylamine or 1-aminotetradecane, is a primary alkylamine

that has garnered significant attention across various scientific disciplines, including materials

science, pharmacology, and biotechnology. Its amphiphilic nature, characterized by a long

hydrophobic alkyl chain and a hydrophilic amine head, imparts unique surfactant properties

that are leveraged in a multitude of applications. This technical guide provides an in-depth

overview of Tetradecylamine, with a focus on its chemical properties, synthesis, and

applications, particularly in the realm of nanoparticle synthesis and drug delivery, tailored for

researchers, scientists, and drug development professionals.

Core Properties of Tetradecylamine
Tetradecylamine is a versatile molecule with well-defined physical and chemical properties. A

summary of its key identifiers and physicochemical characteristics is presented below.
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Property Value Reference

CAS Number 2016-42-4

Molecular Formula C₁₄H₃₁N

Molecular Weight 213.40 g/mol

Appearance
White to pinkish crystalline

solid

Melting Point 38-40 °C

Boiling Point 162 °C at 15 mmHg

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform, ether, and

benzene.

Synthesis of Tetradecylamine
The synthesis of Tetradecylamine can be achieved through various chemical routes. One

documented method involves the reaction of 1-tetradecene with N,N-dimethylchloramine in the

presence of a Lewis acid catalyst, followed by hydrolysis.

Experimental Protocol: Synthesis from 1-Tetradecene

Materials:

1-Tetradecene

N,N-dimethylchloramine

Aluminum chloride (AlCl₃)

Methylene chloride (CH₂Cl₂)

Diethyl ether ((C₂H₅)₂O)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloric acid (HCl, 28% by weight)

Water

Procedure:

A solution of N,N-dimethylchloramine in methylene chloride is chilled to -77 °C in a reactor.

Aluminum chloride is added to the chilled solution, and the mixture is stirred for 5 minutes.

Diethyl ether is then added, and stirring continues for an additional 5 minutes.

A mixture of additional diethyl ether and 1-tetradecene is added to the stirred solution.

The reaction mixture is heated to -35 °C and stirred for one hour.

The reaction is quenched by the addition of hydrochloric acid and water, followed by stirring

for 30 minutes.

The organic and aqueous layers are separated.

The organic layer is washed again with hydrochloric acid and separated.

The final organic layer is filtered to yield the tetradecylamine salt.

Applications in Nanotechnology and Drug Delivery
Tetradecylamine plays a crucial role as a capping agent and stabilizer in the synthesis of

various nanoparticles. Its primary function is to control the growth and prevent the

agglomeration of nanoparticles, thereby ensuring their stability and desired size.[1][2] The

amine group coordinates with the surface of the metal nanocrystals, while the long alkyl chain

provides steric hindrance.[1]

Role as a Capping Agent in Nanoparticle Synthesis

The synthesis of nanoparticles, such as those made of cadmium selenide (CdSe) or tin sulfide

(SnS), often utilizes long-chain primary amines like Tetradecylamine or its close structural
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analogs like octadecylamine.[1][3] These capping agents influence the final morphology and

photoluminescence properties of the synthesized nanocrystals.[1]

Below is a generalized workflow for the synthesis of nanoparticles using a long-chain amine as

a capping agent.
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Generalized workflow for nanoparticle synthesis using a capping agent.
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Utility in Drug Delivery Systems

In the context of drug delivery, long-chain amines like Tetradecylamine are integral

components of lipid nanoparticles (LNPs).[4][5] These LNPs are used to encapsulate and

deliver therapeutic agents, including small molecules, proteins, and nucleic acids like siRNA

and mRNA.[6] The cationic nature of the amine headgroup at physiological pH facilitates

interaction with negatively charged cell membranes, promoting cellular uptake.[4]

Interaction with Cellular Mechanisms
While there is no direct evidence to suggest that Tetradecylamine itself modulates specific

intracellular signaling pathways, its role in drug delivery systems implies a significant interaction

with cellular machinery. As a component of LNPs, Tetradecylamine facilitates the entry of

therapeutic payloads into cells, primarily through endocytic pathways.

The cationic charge of the amine group on the LNP surface interacts with the negatively

charged cell surface, triggering endocytosis. Once inside the cell within an endosome, the

"proton sponge" effect can come into play. The amine groups become protonated in the acidic

environment of the endosome, leading to an influx of counter-ions and water, which causes

endosomal swelling and eventual rupture, releasing the therapeutic cargo into the cytoplasm.

The following diagram illustrates the general mechanism of cellular uptake of a lipid

nanoparticle containing a cationic lipid like Tetradecylamine.
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Cellular uptake of lipid nanoparticles facilitated by cationic lipids.
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Other Notable Applications
Beyond nanotechnology and drug delivery, Tetradecylamine serves as an important

intermediate in the synthesis of a variety of other chemicals. It is used in the production of:

Surfactants and detergents[7]

Corrosion inhibitors

Fungicides and other agrochemicals[8]

Textile finishing agents

Conclusion
Tetradecylamine is a multifaceted primary amine with significant utility in both industrial and

research settings. Its properties as a surfactant and capping agent make it an invaluable tool in

the controlled synthesis of nanoparticles. Furthermore, its incorporation into lipid-based drug

delivery systems highlights its potential in the development of advanced therapeutics. For

researchers and professionals in drug development, a thorough understanding of

Tetradecylamine's properties and applications is crucial for harnessing its full potential in

creating innovative solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. researchgate.net [researchgate.net]

3. Frontiers | Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and
Evaluation of Their Therapeutic Potential [frontiersin.org]

4. Tailoring the lipid composition of nanoparticles modulates their cellular uptake and affects
the viability of triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.xindaobiotech.com/1-tetradecylamine-cas2016-42-4-product/
https://www.nbinno.com/article/other-organic-chemicals/tetradecylamine-agrochemical-formulations-efficacy-gq
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/product/b048621?utm_src=pdf-custom-synthesis
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5032549/7635847/030214_1_online.pdf
https://www.researchgate.net/publication/325029527_Capping_agents_in_nanoparticle_synthesis_Surfactant_and_solvent_system
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2021.801620/full
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2021.801620/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6660975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6660975/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. mdpi.com [mdpi.com]

6. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC
[pmc.ncbi.nlm.nih.gov]

7. Wholesale 1-Tetradecylamine CAS:2016-42-4 Manufacturers and Suppliers | XINDAO
[xindaobiotech.com]

8. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Tetradecylamine: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048621#tetradecylamine-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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